Cas no 2228238-73-9 (2-(6-bromopyridin-3-yl)prop-2-enoic acid)
2-(6-bromopyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(6-bromopyridin-3-yl)prop-2-enoic acid
- EN300-1906283
- 2228238-73-9
-
- Inchi: 1S/C8H6BrNO2/c1-5(8(11)12)6-2-3-7(9)10-4-6/h2-4H,1H2,(H,11,12)
- InChI Key: OTCIQBAFCVKIFV-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=N1)C(=C)C(=O)O
Computed Properties
- Exact Mass: 226.95819g/mol
- Monoisotopic Mass: 226.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.2Ų
2-(6-bromopyridin-3-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906283-1g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-5g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-10g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-0.05g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-0.1g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-0.25g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-0.5g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-1.0g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1906283-2.5g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1906283-5.0g |
2-(6-bromopyridin-3-yl)prop-2-enoic acid |
2228238-73-9 | 5g |
$3728.0 | 2023-06-01 |
2-(6-bromopyridin-3-yl)prop-2-enoic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on 2-(6-bromopyridin-3-yl)prop-2-enoic acid
Comprehensive Overview of 2-(6-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2228238-73-9): Properties, Applications, and Industry Trends
The compound 2-(6-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2228238-73-9) is a brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. Characterized by its vinyl carboxylic acid functional group, this molecule serves as a versatile building block for synthesizing complex heterocyclic compounds. Its structural features, including the 6-bromopyridine moiety and α,β-unsaturated carboxylate, enable diverse reactivity patterns under cross-coupling and Michael addition reactions.
Recent studies highlight the growing demand for halogenated pyridine intermediates like 2-(6-bromopyridin-3-yl)prop-2-enoic acid in drug discovery. The bromine atom at the 6-position facilitates Suzuki-Miyaura coupling, a reaction frequently searched by chemists in AI-driven synthesis planning tools. This aligns with industry trends toward fragment-based drug design, where such compounds act as pharmacophore precursors for kinase inhibitors and anti-inflammatory agents.
From an SEO perspective, queries related to "buy 2-(6-bromopyridin-3-yl)prop-2-enoic acid" or "CAS 2228238-73-9 supplier" reflect commercial interest, while technical searches like "synthesis of bromopyridine acrylates" indicate academic demand. The compound’s Michael acceptor property also connects to trending topics in covalent drug development, a hot topic in medicinal chemistry forums.
Environmental and regulatory considerations are critical for brominated organic compounds. While 2228238-73-9 isn’t classified as hazardous, its handling requires standard precautions for reactive carbonyl compounds. Analytical methods such as HPLC purity testing and NMR characterization are frequently discussed in user-generated content, emphasizing quality control needs.
Innovative applications include its use in metal-organic frameworks (MOFs) and photoactive materials, addressing sustainability trends. Researchers exploring "green chemistry alternatives for halogenated intermediates" may find this compound’s balanced reactivity valuable. Its electron-deficient pyridine ring further enables applications in organic electronics, a field gaining traction in material science communities.
Storage recommendations for 2-(6-bromopyridin-3-yl)prop-2-enoic acid typically suggest inert atmospheres and low temperatures, reflecting common user concerns about compound stability. The CAS 2228238-73-9 database entries often link to structure-activity relationship (SAR) studies, particularly in patents for crop protection agents and biodegradable polymers.
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